Cas no 1804027-62-0 (2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1804027-62-0
• MF: C₈H₄F₃N₃O₃
• MW: 247.130871772766
• CID: 4911057
• Update Time: 2025-10-31

2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H4F3N3O3/c9-8(10,11)17-5-4(7(15)16)1-3(2-12)14-6(5)13/h1H,(H2,13,14)(H,15,16)
• InChI Key： VVHMLAFJXFOMEJ-UHFFFAOYSA-N
• SMILES： FC(OC1C(N)=NC(C#N)=CC=1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 1.3
• Topological Polar Surface Area: 109

Additional information on 2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylic acid

Introduction to 2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylic Acid (CAS No. 1804027-62-0)

2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1804027-62-0, is a pyridine derivative with a unique structural configuration that makes it particularly valuable for various synthetic applications. The presence of multiple functional groups, including an amino group, a cyano group, and a trifluoromethoxy group, contributes to its reactivity and potential utility in the development of novel chemical entities.

The compound's structure is characterized by a pyridine core, which is a common scaffold in many biologically active molecules. The pyridine ring itself is a heterocyclic aromatic compound that serves as a versatile platform for medicinal chemistry. In particular, the substitution patterns on the pyridine ring, such as the amino group at the 2-position, the cyano group at the 6-position, and the trifluoromethoxy group at the 3-position, play crucial roles in determining its chemical properties and biological activities.

2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylic acid has been studied for its potential applications in drug discovery and development. The carboxylic acid moiety at the 4-position provides a site for further functionalization, allowing chemists to modify the compound into more complex derivatives. This flexibility makes it an attractive starting point for synthesizing novel molecules with tailored properties.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of a trifluoromethoxy group into the pyridine ring of 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylic acid contributes to these desirable characteristics. Fluoro-substituted compounds are often more resistant to enzymatic degradation and can exhibit longer half-lives in vivo, making them particularly useful in therapeutic applications.

The cyano group at the 6-position of the pyridine ring adds another layer of reactivity to this compound. Cyano groups can participate in various chemical reactions, including nucleophilic additions and condensation reactions, which can be exploited to build more complex molecular structures. This reactivity makes 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylic acid a valuable intermediate in synthetic chemistry.

The amino group at the 2-position of the pyridine ring is another key feature that influences the compound's behavior. Amino groups can form hydrogen bonds, which are important for interactions with biological targets such as enzymes and receptors. This property can be leveraged to enhance binding affinity and selectivity in drug design.

2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylic acid has been explored in various research contexts, including its role as a building block for more complex molecules. For instance, it has been used in the synthesis of kinase inhibitors, which are important in treating cancers and inflammatory diseases. The combination of different functional groups on the pyridine ring allows for fine-tuning of electronic and steric properties, which is crucial for achieving high efficacy and selectivity in drug candidates.

In addition to its applications in drug discovery, 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylic acid has potential uses in materials science and agrochemicals. The unique structural features of this compound make it a candidate for developing novel materials with specific properties, such as enhanced thermal stability or optical activity.

The synthesis of 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently.

The pharmacological properties of derivatives of 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylic acid have been studied extensively. Preclinical data suggest that certain analogs exhibit promising activity against various disease targets. These findings have spurred further research into developing new therapeutic agents based on this scaffold.

The future prospects for 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylic acid are vast. Continued exploration of its derivatives and applications in drug discovery is expected to yield novel treatments for unmet medical needs. Additionally, advancements in synthetic methodologies may enable more efficient production processes, making this compound more accessible for research and industrial use.